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Compound of Interest

Compound Name: 3-Bromo-4-nitropyridine

Cat. No.: B1272033 Get Quote

For researchers, scientists, and drug development professionals, the safe and effective

handling of specialized chemical reagents is paramount. This guide provides essential,

immediate safety and logistical information for managing 3-Bromo-4-nitropyridine, including

comprehensive operational and disposal plans.

Chemical Profile: 3-Bromo-4-nitropyridine is a yellow to beige crystalline solid. It serves as a

versatile intermediate in the synthesis of a variety of pharmaceutical and agrochemical

products due to its nitro and bromo functional groups.[1][2]

Hazard Identification and Safety Summary
3-Bromo-4-nitropyridine is classified as a hazardous substance. The primary routes of

exposure are inhalation, ingestion, and skin or eye contact.

GHS Hazard Statements:

H302: Harmful if swallowed.[3][4]

H312: Harmful in contact with skin.[5]

H315: Causes skin irritation.[3][4][5]

H319: Causes serious eye irritation.[3][4][5]

H332: Harmful if inhaled.[3][4]
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H335: May cause respiratory irritation.[3][4][5]

Based on the hazards of pyridine and its derivatives, this compound should be handled with

care in a well-ventilated area, preferably within a certified chemical fume hood.[5][6]

Quantitative Data
Property Value Source(s)

Molecular Formula C₅H₃BrN₂O₂ [1][2]

Molecular Weight 202.995 g/mol [1]

Appearance
Yellow to orange crystalline

powder
[2]

Melting Point 66-67 °C [1]

Boiling Point 235.7 °C at 760 mmHg [1]

Density 1.833 g/cm³ [1]

Flash Point 96.4 °C [1]

Storage Temperature Refrigerator (0-8 °C) [2][4]

Occupational Exposure Limit

(Pyridine)

OSHA PEL: 5 ppm (15 mg/m³)

TWA
[7][8]

Occupational Exposure Limit

(Pyridine)

ACGIH TLV: 1 ppm (3.1

mg/m³) TWA
[3]

Occupational Exposure Limit

(Pyridine)

NIOSH REL: 5 ppm (15

mg/m³) TWA
[7][9]

Note: Specific occupational exposure limits for 3-Bromo-4-nitropyridine have not been

established. The limits for pyridine are provided as a reference for a related compound.

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is crucial to prevent exposure. The following

PPE is mandatory when handling 3-Bromo-4-nitropyridine:
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Protection Type
Specific
Recommendations

Rationale

Hand Protection
Nitrile or neoprene gloves.

Avoid latex gloves.

Provides chemical resistance

against pyridine and its

derivatives.[6][10]

Eye and Face Protection

Chemical splash goggles. A

face shield should be worn

with goggles when there is a

high risk of splashing.

Protects against splashes and

fumes that can cause serious

eye irritation.[6][10]

Skin and Body Protection

Chemical-resistant lab coat.

Flame-retardant and antistatic

protective clothing is

recommended.

Protects against skin contact.

[6][10]

Respiratory Protection

Use in a certified chemical

fume hood or a well-ventilated

area. If ventilation is

inadequate, a NIOSH-

approved respirator is

necessary.

Pyridine fumes can cause

headaches, dizziness, and

respiratory irritation upon

inhalation.[5][6][10]

Operational Plan: From Receipt to Disposal
A systematic workflow is essential for safety and to maintain the integrity of the compound.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://postapplescientific.com/handling-pyridine-best-practices-and-precautions/
https://www.benchchem.com/pdf/Essential_Safety_and_Operational_Protocols_for_Handling_Pyridin_4_olate.pdf
https://postapplescientific.com/handling-pyridine-best-practices-and-precautions/
https://www.benchchem.com/pdf/Essential_Safety_and_Operational_Protocols_for_Handling_Pyridin_4_olate.pdf
https://postapplescientific.com/handling-pyridine-best-practices-and-precautions/
https://www.benchchem.com/pdf/Essential_Safety_and_Operational_Protocols_for_Handling_Pyridin_4_olate.pdf
https://postapplescientific.com/12-safety-precautions-to-follow-when-handling-pyridine/
https://postapplescientific.com/handling-pyridine-best-practices-and-precautions/
https://www.benchchem.com/pdf/Essential_Safety_and_Operational_Protocols_for_Handling_Pyridin_4_olate.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1272033?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Receiving & Storage

Handling & Use

Spill Management

Waste Disposal

Inspect container upon receipt for damage or leaks.

Store in a cool, dry, well-ventilated area away from ignition sources and incompatible materials. Don appropriate PPE (gloves, goggles, lab coat).

Conduct all manipulations (weighing, transferring, etc.) in a certified chemical fume hood.

Do not eat, drink, or smoke in the laboratory. Evacuate the immediate area.

Wash hands thoroughly after handling.

Segregate halogenated organic waste from non-halogenated waste.

For small spills, contain with an inert absorbent material (e.g., sand, vermiculite).

Collect absorbed material into a sealed, labeled container for hazardous waste disposal.

Collect all contaminated materials in a designated, labeled hazardous waste container.

Dispose of waste through the institution's Environmental Health and Safety (EHS) office.

Click to download full resolution via product page

Figure 1. A workflow for the safe handling of 3-Bromo-4-nitropyridine.
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Experimental Protocol: Step-by-Step Guidance
1. Preparation:

Review the Safety Data Sheet (SDS): Before beginning any work, thoroughly read and

understand the SDS for 3-Bromo-4-nitropyridine.

Assemble PPE: Ensure all necessary personal protective equipment is readily available and

in good condition.

Prepare Work Area: Confirm that the chemical fume hood is functioning correctly. Have spill

containment materials accessible.

2. Handling and Experimental Use:

Weighing and Transferring: All handling of 3-Bromo-4-nitropyridine, including weighing and

transferring, must be conducted within a certified chemical fume hood to minimize inhalation

exposure.[6]

Tool Selection: Use non-sparking tools and take precautionary measures against static

discharge.[11]

Avoid Contact: Prevent direct contact with skin, eyes, and clothing.

Personal Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly

after handling, even if gloves were worn.[11]

3. Spill Management:

In the event of a spill, evacuate the immediate area.

Wear the appropriate PPE as outlined above.

For small spills, use an absorbent material like sand or vermiculite to contain the chemical.[5]

Carefully collect the absorbed material and place it into a sealed, labeled container for

hazardous waste disposal.[12]
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Disposal Plan
Proper disposal of 3-Bromo-4-nitropyridine and its associated waste is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation:

As a halogenated organic compound, all waste containing 3-Bromo-4-nitropyridine must

be collected in a designated "Halogenated Organic Waste" container.[12] It is crucial to

segregate halogenated waste from non-halogenated waste streams to prevent complications

and increased costs associated with disposal.[12]

Waste Collection:

Collect all contaminated materials, including empty containers, used gloves, and absorbent

materials from spills, in a properly labeled and sealed hazardous waste container.[12]

Labeling:

The waste container must be clearly labeled with "Hazardous Waste," the full chemical name

"3-Bromo-4-nitropyridine," and a list of any other contents.[12]

Disposal:

Dispose of the hazardous waste through your institution's designated Environmental Health

and Safety (EHS) office or a licensed hazardous waste disposal company.[12] Under no

circumstances should this chemical or its waste be disposed of down a sink or in regular

trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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